2-methoxy-2,3-dimethylbutanoic acid
Description
2-Methoxy-2,3-dimethylbutanoic acid is a chemical compound with the CAS Number: 183162-35-8 . It has a molecular weight of 146.19 and its IUPAC name is 2-methoxy-3,3-dimethylbutanoic acid . The compound is stored at temperatures between 0-8°C .
Molecular Structure Analysis
The InChI code for 2-methoxy-2,3-dimethylbutanoic acid is 1S/C7H14O3/c1-7(2,3)5(10-4)6(8)9/h5H,1-4H3,(H,8,9) . This code provides a specific description of the molecule’s structure, including the number and type of atoms, and how they are bonded together.Safety and Hazards
The safety data sheet for 2-methoxy-2,3-dimethylbutanoic acid indicates that it has some hazards associated with it. The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-2,3-dimethylbutanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methyl-2-butanol", "methyl iodide", "sodium hydride", "dimethyl carbonate", "sodium methoxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butanol to 2-methyl-2-butyl iodide using methyl iodide and sodium hydride as a base.", "Step 2: Reaction of 2-methyl-2-butyl iodide with dimethyl carbonate to form 2-methoxy-2-methylbutane.", "Step 3: Conversion of 2-methoxy-2-methylbutane to 2-methoxy-2-methylbutanoic acid using sodium methoxide as a base and hydrochloric acid to quench the reaction.", "Step 4: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate.", "Step 5: Purification of the product by washing with water, drying with sodium chloride, and distillation to obtain 2-methoxy-2,3-dimethylbutanoic acid." ] } | |
CAS RN |
232940-62-4 |
Product Name |
2-methoxy-2,3-dimethylbutanoic acid |
Molecular Formula |
C7H14O3 |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
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